Cas no 75291-84-8 (5,6-Dichloropyridine-3-carboxamide)

• Product Name: 5,6-Dichloropyridine-3-carboxamide
• CAS No: 75291-84-8
• MF: C₆H₄Cl₂N₂O
• MW: 191.014759063721
• MDL: MFCD00052827
• CID: 562032
• PubChem ID: 2782167
• Update Time: 2025-06-06

5,6-Dichloropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,5,6-dichloro-
• 5,6-DICHLORONICOTINAMIDE
• 5,6-dichloropyridine-3-carboxamide
• 3-Pyridinecarboxamide,5,6-dichloro
• 5,6-Dichlor-nicotinsaeure-amid
• 5,6-dichloro-3-pyridinecarboxamide
• 5,6-dichloro-nicotinic acid amide
• dichloropyridinecarboxamide
• 5,6-Dichloro-nicotinamide
• AKOS000154398
• EN300-44287
• SB53399
• LD-0707
• 75291-84-8
• SCHEMBL230989
• MPXFKNFJVCEHKV-UHFFFAOYSA-N
• 5-Amino-4-tert-butyl-2-chloro-phenol
• FT-0770171
• J-516515
• Z33546785
• DTXSID50381957
• MFCD00052827
• 5,6-Dichloropyridine-3-carboxamide

• MDL： MFCD00052827
• Inchi： 1S/C6H4Cl2N2O/c7-4-1-3(6(9)11)2-10-5(4)8/h1-2H,(H2,9,11)
• InChI Key： MPXFKNFJVCEHKV-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C(N)=O)=C1)Cl

Computed Properties

• Exact Mass: 189.97000
• Monoisotopic Mass: 189.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.524
• Boiling Point: 300.9°C at 760 mmHg
• Flash Point: 135.8°C
• Refractive Index: 1.603
• PSA: 55.98000
• LogP: 2.18760

5,6-Dichloropyridine-3-carboxamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5,6-Dichloropyridine-3-carboxamide

3-Pyridinecarboxamide,5,6-dichloro-: A Comprehensive Overview

3-Pyridinecarboxamide,5,6-dichloro-, also known by its CAS number 75291-84-8, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 3-Pyridinecarboxamide,5,6-dichloro- consists of a pyridine ring with a carboxamide group at position 3 and chlorine substituents at positions 5 and 6. These substituents play a crucial role in determining the compound's chemical reactivity and biological activity.

The synthesis of 3-Pyridinecarboxamide,5,6-dichloro- involves a series of well-established organic chemical reactions. Typically, the starting material is 5,6-dichloropyridine-3-carboxylic acid, which undergoes amide formation through reaction with ammonia or an appropriate amine source. This process is often optimized using catalytic agents and controlled reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, including the use of microwave-assisted synthesis and enzymatic catalysis.

The chemical properties of 3-Pyridinecarboxamide,5,6-dichloro- make it an interesting candidate for various applications. In the pharmaceutical industry, pyridine derivatives are often investigated for their potential as drug candidates due to their ability to interact with biological targets such as enzymes and receptors. For instance, recent studies have explored the role of 3-Pyridinecarboxamide,5,6-dichloro- as a potential inhibitor of certain kinase enzymes involved in cancer progression. These findings highlight the compound's potential in drug discovery and development.

In addition to its pharmaceutical applications, 3-Pyridinecarboxamide,5,6-dichloro- has also found use in agrochemicals. The presence of chlorine substituents enhances the compound's stability and bioavailability, making it suitable for use as a pesticide or herbicide. Recent research has focused on optimizing the compound's formulation to improve its efficacy while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices.

The toxicological profile of 3-Pyridinecarboxamide,5,6-dichloro- is another area of active research. Understanding the compound's toxicity is essential for ensuring its safe use in various applications. Recent studies have employed advanced techniques such as in vitro toxicity assays and computational modeling to assess the compound's potential risks to human health and the environment. These studies have provided valuable insights into the mechanisms underlying the compound's toxicity and have informed strategies for mitigating adverse effects.

In conclusion, 3-Pyridinecarboxamide,5,6-dichloro-, CAS No. 75291-84-8, is a versatile compound with promising applications in pharmaceuticals and agrochemicals. Its unique chemical structure and properties make it an attractive target for further research and development. As scientific advancements continue to unfold, it is likely that new uses for this compound will be discovered, further solidifying its importance in various industries.